Cas no 2228646-68-0 (2-4-methyl-3-(trifluoromethyl)phenylbutanoic acid)

• Product Name: 2-4-methyl-3-(trifluoromethyl)phenylbutanoic acid
• CAS No: 2228646-68-0
• MF: C₁₂H₁₃F₃O₂
• MW: 246.225634336472
• CID: 5960163
• PubChem ID: 165843526
• Update Time: 2025-06-11

2-4-methyl-3-(trifluoromethyl)phenylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-methyl-3-(trifluoromethyl)phenylbutanoic acid
• 2-[4-methyl-3-(trifluoromethyl)phenyl]butanoic acid
• 2228646-68-0
• EN300-1930402

• Inchi： 1S/C12H13F3O2/c1-3-9(11(16)17)8-5-4-7(2)10(6-8)12(13,14)15/h4-6,9H,3H2,1-2H3,(H,16,17)
• InChI Key： DNPBOMLAPIDVRE-UHFFFAOYSA-N
• SMILES： FC(C1=C(C)C=CC(=C1)C(C(=O)O)CC)(F)F

Computed Properties

• Exact Mass: 246.08676414g/mol
• Monoisotopic Mass: 246.08676414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-4-methyl-3-(trifluoromethyl)phenylbutanoic acid

Introduction to 2-4-methyl-3-(trifluoromethyl)phenylbutanoic acid (CAS No. 2228646-68-0)

2-4-methyl-3-(trifluoromethyl)phenylbutanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2228646-68-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of aromatic carboxylic acids, characterized by its intricate molecular structure, which includes a phenyl ring substituted with methyl and trifluoromethyl groups, coupled with a butanoic acid side chain. The presence of these functional groups imparts unique chemical properties, making it a valuable intermediate in synthetic chemistry and a potential candidate for various biological applications.

The structural features of 2-4-methyl-3-(trifluoromethyl)phenylbutanoic acid contribute to its reactivity and utility in multiple domains. The trifluoromethyl group, in particular, is known for its ability to enhance metabolic stability and binding affinity in drug molecules, a property that has been extensively leveraged in the design of bioactive compounds. This characteristic makes the compound particularly interesting for researchers developing novel therapeutic agents where pharmacokinetic profiles are critical.

In recent years, there has been a surge in research focused on the development of advanced materials and pharmaceuticals with tailored chemical properties. The CAS No. 2228646-68-0 associated with this compound underscores its relevance in such endeavors. Studies have begun to explore its potential role in the synthesis of advanced polymers, where its aromatic structure can contribute to enhanced thermal stability and mechanical strength. Additionally, the carboxylic acid moiety offers opportunities for further functionalization, enabling the creation of derivatives with specific biological activities.

One of the most compelling aspects of 2-4-methyl-3-(trifluoromethyl)phenylbutanoic acid is its versatility as a building block in medicinal chemistry. Researchers are investigating its utility as a precursor in the synthesis of small-molecule inhibitors targeting various disease pathways. The phenyl ring’s substituents can be strategically modified to fine-tune interactions with biological targets, such as enzymes or receptors involved in metabolic disorders or inflammatory responses. Preliminary studies suggest that derivatives of this compound may exhibit promising anti-inflammatory and antioxidant properties, although further research is necessary to fully elucidate their mechanisms of action.

The trifluoromethyl group’s influence on electronic and steric properties makes it particularly valuable in drug design. It can modulate lipophilicity, improving membrane permeability, and can also participate in hydrogen bonding interactions, enhancing binding affinity to biological targets. These attributes have led to its incorporation into numerous lead compounds undergoing preclinical evaluation for conditions ranging from cancer to neurodegenerative diseases. The synthesis of such compounds often relies on multi-step organic transformations where 2-4-methyl-3-(trifluoromethyl)phenylbutanoic acid serves as a key intermediate.

Advances in computational chemistry have further accelerated the exploration of this compound’s potential applications. Molecular modeling studies have helped predict how modifications to its structure might impact its biological activity, providing a rational framework for experimental design. These computational approaches are increasingly complementing traditional synthetic strategies, allowing researchers to optimize derivatives more efficiently. The integration of machine learning algorithms has also enabled the identification of novel analogs with enhanced properties based on existing data.

The industrial significance of CAS No. 2228646-68-0 cannot be overstated. As demand for high-performance materials and targeted therapeutics grows, compounds like this one are becoming indispensable tools for chemists and biologists alike. Manufacturers specializing in fine chemicals have recognized the potential market for this intermediate and are investing in scalable synthetic routes to meet increasing demand. This trend reflects broader industry shifts toward sustainable production methods that emphasize efficiency and environmental responsibility.

In academic research circles, 2-4-methyl-3-(trifluoromethyl)phenylbutanoic acid continues to inspire innovative studies across multiple disciplines. Its unique structural motifs serve as inspiration for new synthetic methodologies, while its functional groups provide opportunities for exploring complex reaction mechanisms. Collaborative efforts between synthetic chemists and biochemists are yielding insights into how subtle structural changes can influence both chemical reactivity and biological function—a synergy that is crucial for advancing drug discovery efforts.

The future prospects for this compound remain bright as new technologies emerge that enable more precise control over molecular structure at an unprecedented scale. Techniques such as flow chemistry allow for continuous production processes that improve yield and purity while reducing waste—a critical consideration given today’s emphasis on green chemistry principles. Similarly, innovations in biocatalysis offer ways to employ enzymes as selective catalysts during synthesis steps involving CAS No 2228646-68-0, further streamlining manufacturing workflows.

In conclusion,2-4-methyl-3-(trifluoromethyl)phenylbutanoic acid stands out as an exemplar of how specialized organic compounds can drive progress across multiple scientific domains—from materials science to medicine—by providing versatile building blocks with well-defined properties optimized through careful molecular design based on current research trends including computational modeling techniques alongside traditional experimental approaches . Its continued study promises not only new insights into fundamental chemical processes but also practical applications that address pressing challenges facing society today .